Cas no 90276-97-4 (2-Propenoic acid, 3-(ethylamino)-, methyl ester)

2-Propenoic acid, 3-(ethylamino)-, methyl ester structure
90276-97-4 structure
Product Name:2-Propenoic acid, 3-(ethylamino)-, methyl ester
CAS No:90276-97-4
MF:C6H11NO2
MW:129.157041788101
CID:790427
PubChem ID:2751254
Update Time:2025-04-19

2-Propenoic acid, 3-(ethylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(ethylamino)-, methyl ester
    • methyl 3-(ethylamino)prop-2-enoate
    • DTXSID10372826
    • 90276-97-4
    • Inchi: 1S/C6H11NO2/c1-3-7-5-4-6(8)9-2/h4-5,7H,3H2,1-2H3
    • InChI Key: PMZZKLUKCIYOJP-UHFFFAOYSA-N
    • SMILES: O(C)C(C=CNCC)=O

Computed Properties

  • Exact Mass: 129.078978594g/mol
  • Monoisotopic Mass: 129.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.3
  • Topological Polar Surface Area: 38.3Ų
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd